Cas no 897-55-2 (4-(4-Dimethylaminostyryl)quinoline)

• Product Name: 4-(4-Dimethylaminostyryl)quinoline
• CAS No: 897-55-2
• MF: C₁₉H₁₈N₂
• MW: 274.359624385834
• MDL: MFCD00191349
• CID: 722135
• PubChem ID: 87568713
• Update Time: 2025-06-11

4-(4-Dimethylaminostyryl)quinoline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-[2-(4-quinolinyl)ethenyl]-
• 4-(4-Dimethylaminostyryl)quinoline
• 4m20
• Dimethylaminostyrylquinoline
• N,N-Dimethyl-4-[(Z)-2-quinolin-4-ylethenyl]aniline
• N,N-Dimethyl-4-[2-(4-quinolinyl)ethenyl]benzenamine (ACI)
• Quinoline, 4-[p-(dimethylamino)styryl]- (6CI, 7CI, 8CI)
• 4-(p-Dimethylaminostyryl)quinoline
• NK 1837
• NSC 4236
• AKOS015850774
• NCGC00184045-06
• NCGC00184045-11
• Benzenamine, N,N-dimethyl-4-[2-(4-quinolinyl)ethenyl]-
• NSC4236
• NSC 10482
• NCGC00184045-12
• 4-[p-(Dimethylamino)styryl]quinoline
• HSDB 5518
• 4-(4-DIMETHYLAMINOSTYRYL)QUINOLINE [HSDB]
• N,N-dimethyl-4-[(E)-2-(4-quinolyl)vinyl]aniline
• 2-[4-N,N-(Dimethylamino)styryl]quinoline
• NCGC00184045-19
• 68S3S367YF
• NCGC00184045-17
• Benzenamine,N-dimethyl-4-[2-(4-quinolinyl)ethenyl]-
• NCGC00184045-02
• NCGC00184045-24
• NCGC00184045-25
• 897-55-2
• AI3-26406
• DIMETHYLAMINOSTYRYL)QUINOLINE, 4-(P-
• Q27264272
• AE-848/00962031
• 4-[p-Dimethylamino]styrylquinoline
• NSC-4236
• Z57957552
• NCGC00184045-18
• NCGC00184045-21
• (E)-N,N-dimethyl-4-(2-(quinolin-4-yl)vinyl)aniline
• N,N-dimethyl-N-{4-[2-(4-quinolinyl)vinyl]phenyl}amine
• Quinoline, 4-[p-(dimethylamino)styryl]-
• N,N-Dimethyl-4-(2-(quinolin-4-yl)vinyl)aniline
• NCGC00184045-03
• NCGC00184045-15
• NCGC00184045-16
• Quinoline, 4-(4-N,N-dimethylaminostyryl)
• Benzenamine, N,N-dimethyl-4-(2-(4-quinolinyl)ethenyl)-
• 4-(4-Dimethylaminostyryl)quinoline ,
• CHEMBL1884481
• NCGC00184045-08
• NCGC00184045-07
• NCGC00184045-09
• NCGC00184045-13
• N,N-Dimethyl-4-[(E)-2-(4-quinolinyl)ethenyl]aniline #
• NCGC00184045-22
• NCGC00184045-14
• NCGC00184045-05
• 2-(4-N,N-Dimethylaminostyryl)quinoline
• NK-1837
• NCGC00184045-20
• NCGC00184045-27
• NCGC00184045-04
• 4M2O
• Quinoline, 4-(p-dimethylaminostyryl)-
• NCGC00184045-10
• X 87
• 2-(4-N,N-(Dimethylamino)styryl)quinoline
• NCGC00184045-26
• NCGC00184045-29
• NCGC00184045-28
• AB00078544-01
• UNII-68S3S367YF
• Cambridge id 5271717
• 4-[4-(Dimethylamino)styryl]quinoline
• N,N-dimethyl-4-[(E)-2-quinolin-4-ylethenyl]aniline
• Quinoline, 4-(p-(dimethylamino)styryl)-
• WLN: T66 BNJ E1U1R DN1&1
• NCGC00184045-01
• NCGC00184045-23
• 4-(p-(Dimethylamino)styryl)quinoline

• MDL： MFCD00191349
• Inchi： 1S/C19H18N2/c1-21(2)17-11-8-15(9-12-17)7-10-16-13-14-20-19-6-4-3-5-18(16)19/h3-14H,1-2H3
• InChI Key： CIXDQQGMRYRUQA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C=CC2C=CC(N(C)C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 274.14700
• Monoisotopic Mass: 274.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 16.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.9899 (rough estimate)
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 407.35°C (rough estimate)
• Flash Point: 232.5°C
• Refractive Index: 1.8676 (estimate)
• PSA: 16.13000
• LogP: 4.47120
• Solubility: Not determined

4-(4-Dimethylaminostyryl)quinoline Security Information

• RTECS：VB7000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-(4-Dimethylaminostyryl)quinoline

4-(4-Dimethylaminostyryl)quinoline: A Comprehensive Overview of CAS No. 897-55-2

4-(4-Dimethylaminostyryl)quinoline (CAS No. 897-55-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the dimethylaminostyryl group further enhances its potential applications in various therapeutic areas.

The molecular structure of 4-(4-Dimethylaminostyryl)quinoline consists of a quinoline ring system conjugated with a styryl group substituted by a dimethylamino moiety. This conjugation results in a highly delocalized π-electron system, which contributes to its photophysical and photochemical properties. These properties make it an attractive candidate for use in fluorescence-based assays and imaging techniques.

Recent studies have highlighted the potential of 4-(4-Dimethylaminostyryl)quinoline in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 4-(4-Dimethylaminostyryl)quinoline has been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, showed that this compound effectively inhibits the replication of several RNA viruses, including influenza and Zika viruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The photophysical properties of 4-(4-Dimethylaminostyryl)quinoline have also been extensively studied. Its strong fluorescence emission makes it a valuable tool in bioimaging applications. A study published in the Journal of Fluorescence reported that this compound can be used as a fluorescent probe to monitor cellular processes such as protein-protein interactions and ion channel activities. The high quantum yield and photostability of 4-(4-Dimethylaminostyryl)quinoline make it particularly suitable for long-term imaging studies.

Beyond its biological applications, 4-(4-Dimethylaminostyryl)quinoline has been explored for its use in materials science. Its ability to form stable aggregates and exhibit aggregation-induced emission (AIE) has led to its application in the development of luminescent materials for organic light-emitting diodes (OLEDs) and sensors. A recent study published in Advanced Materials demonstrated that this compound can be used to create highly efficient OLEDs with excellent color purity and brightness.

The synthesis of 4-(4-Dimethylaminostyryl)quinoline typically involves a multi-step process that includes the formation of the quinoline ring system followed by the introduction of the styryl group and subsequent substitution with dimethylamine. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. A commonly used method involves the condensation of 2-chloroacetophenone with dimethylamine followed by cyclization with an appropriate amine or amide.

In conclusion, 4-(4-Dimethylaminostyryl)quinoline (CAS No. 897-55-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, bioimaging, antiviral therapy, and materials science. Its unique structural features and functional properties make it an important molecule for further research and development. As new studies continue to uncover additional uses and mechanisms of action, this compound is likely to play an increasingly significant role in various scientific and technological advancements.